Cas no 67883-77-6 (3-phenylallyl 2-methylbutyrate)

• Product Name: 3-phenylallyl 2-methylbutyrate
• CAS No: 67883-77-6
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 967541
• PubChem ID: 6437280
• Update Time: 2025-04-19

3-phenylallyl 2-methylbutyrate Chemical and Physical Properties

Names and Identifiers

• 3-phenylallyl 2-methylbutyrate
• NS00053284
• EINECS 267-552-4
• Butanoic acid, 2-methyl-, 3-phenyl-2-propen-1-yl ester
• Cinnamyl 2-methylbutyrate
• Butanoic acid, 2-methyl-, 3-phenyl-2-propenyl ester
• 67883-77-6
• DTXSID20887012
• OQFRRXKRZQFDEI-UHFFFAOYSA-N

• Inchi： 1S/C14H18O2/c1-3-12(2)14(15)16-11-7-10-13-8-5-4-6-9-13/h4-10,12H,3,11H2,1-2H3
• InChI Key： OQFRRXKRZQFDEI-UHFFFAOYSA-N
• SMILES： O(CC=CC1C=CC=CC=1)C(C(C)CC)=O

Computed Properties

• Exact Mass: 218.13068
• Monoisotopic Mass: 218.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.7

Experimental Properties

• Density: 1.006
• Boiling Point: 323°C at 760 mmHg
• Flash Point: 128.3°C
• Refractive Index: 1.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes